Cas no 5967-67-9 (1-[(4-bromophenyl)carbonyl]-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine)

• Product Name: 1-[(4-bromophenyl)carbonyl]-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine
• CAS No: 5967-67-9
• MF: C₂₁H₂₁BrN₄OS
• MW: 457.386642217636
• CID: 1622289
• PubChem ID: 5221769
• Update Time: 2025-04-21

1-[(4-bromophenyl)carbonyl]-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)carbonyl]-4-[3-(4-methylbenzyl)-1,2,4-thiadiazol-5-yl]piperazine
• (4-bromophenyl)-[4-[3-[(4-methylphenyl)methyl]-1,2,4-thiadiazol-5-yl]piperazin-1-yl]methanone
• SCHEMBL2006512
• 5967-67-9
• DTXSID80411094

• Inchi： 1S/C21H21BrN4OS/c1-15-2-4-16(5-3-15)14-19-23-21(28-24-19)26-12-10-25(11-13-26)20(27)17-6-8-18(22)9-7-17/h2-9H,10-14H2,1H3
• InChI Key： DNTPLKBWAHHBQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1CCN(C2=NC(CC3C=CC(C)=CC=3)=NS2)CC1)=O

Computed Properties

• Exact Mass: 456.06213
• Monoisotopic Mass: 456.06195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 49.33